4-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzamide

• IUPAC Name: 4-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydropyrazol-2-yl]benzamide
• InChI: InChI=1S/C23H21N3O2/c1-28-20-13-9-17(10-14-20)22-15-21(16-5-3-2-4-6-16)25-26(22)19-11-7-18(8-12-19)23(24)27/h2-14,22H,15H2,1H3,(H2,24,27)
• InChI Key: YZYIYCQWTJRWLV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NN2C3=CC=C(C=C3)C(=O)N)C4=CC=CC=C4
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

The compound “4-[5-(4-methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]benzamide” is a complex organic molecule that contains several functional groups. It has a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Attached to this ring are two phenyl groups (rings of six carbon atoms), one of which has a methoxy group (O-CH3) attached. The compound also contains an amide group (CONH2), which is attached to the benzene ring.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, it likely involves the formation of the pyrazole ring followed by the attachment of the phenyl and methoxy groups. The amide group could be introduced through a reaction with a carboxylic acid or an acyl chloride.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole ring, being a heterocycle, would have a planar structure. The phenyl rings could rotate freely around the single bonds attaching them to the rest of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The amide group could be hydrolyzed to produce a carboxylic acid and an amine. The methoxy group could undergo demethylation under acidic conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of functional groups. It is likely to be a solid at room temperature with a relatively high melting point due to the presence of multiple rings.

Future Directions

Compounds with a pyrazole ring are of interest in medicinal chemistry due to their diverse biological activities. Future research could focus on exploring the biological activity of this compound and developing methods for its synthesis.